Cas no 894002-00-7 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(6-methyl-2-benzothiazolyl)-2-[[6-(2-pyridinyl)-3-pyridazinyl]thio]-
- N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
-
- Inchi: 1S/C19H15N5OS2/c1-12-5-6-15-16(10-12)27-19(21-15)22-17(25)11-26-18-8-7-14(23-24-18)13-4-2-3-9-20-13/h2-10H,11H2,1H3,(H,21,22,25)
- InChI Key: SDJZLENFLQRFNP-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=CC=C(C)C=C2S1)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2005-0193-2μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-5μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-10μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-20μmol |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-1mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-2mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-3mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-4mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-5mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2005-0193-10mg |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
894002-00-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894002-00-7)
N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894002-00-7, represents a fusion of heterocyclic scaffolds that are widely recognized for their pharmacological relevance. The presence of a benzothiazole core, augmented with a pyridazine and pyridine moiety, positions this molecule as a promising candidate for further exploration in drug discovery.
The benzothiazole moiety, characterized by its sulfur and nitrogen atoms embedded within a six-membered aromatic ring, is a cornerstone in medicinal chemistry. It is well-documented for its role in modulating various biological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in this compound, particularly the 6-methyl group on the benzothiazole ring, introduces additional conformational flexibility and potential for selective binding interactions with biological targets.
Complementing the benzothiazole scaffold is the pyridazine ring, which is linked through a sulfanyl (-S-) bridge to another pyridine ring. This structural arrangement not only enhances the molecular complexity but also opens up avenues for diverse interactions with proteins and enzymes. The pyridazine core is known for its role in kinase inhibition and has been extensively studied in the development of small-molecule inhibitors. The incorporation of a pyridin-2-yl group further diversifies the electronic properties of the molecule, potentially influencing its solubility and metabolic stability.
The amide functional group at the 2-position of the molecule, represented as -NHCOCH₃, contributes to the overall polarity of the compound and may facilitate interactions with polar biological targets. This feature is particularly relevant in drug design, where hydrogen bonding capabilities are often crucial for achieving high affinity and selectivity. The strategic placement of this amide group also allows for further derivatization, enabling the exploration of analogues with enhanced pharmacological profiles.
In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit multitarget interactions. N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide aligns well with this trend, as its multifaceted structure suggests potential interactions with multiple biological pathways simultaneously. Such multitarget engagement has been shown to improve therapeutic efficacy while minimizing side effects, making it an attractive approach in modern drug development.
The sulfanyl bridge connecting the pyridazine and pyridine rings not only introduces sulfur into the molecular framework but also creates a flexible linker that can adopt various conformations. This flexibility is advantageous in binding to complex protein surfaces and may enhance the compound's ability to penetrate cellular membranes. Additionally, sulfur-containing heterocycles are often metabolically stable, which is a critical factor in drug design to ensure prolonged activity within the body.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules like N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide that exhibit high binding affinity to target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to predict binding modes and optimize structures before conducting costly experimental validations.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of functional groups such as the amide and sulfanyl moieties demands careful selection of reagents and catalysts to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability, paving the way for rapid development of novel pharmaceuticals.
Evaluation of N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide has begun in several preclinical studies aimed at assessing its biological activity and pharmacokinetic properties. Initial results suggest that this compound exhibits promising interactions with enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Further studies are underway to elucidate its mechanism of action and explore possible therapeutic applications.
The integration of machine learning algorithms into drug discovery pipelines has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging data-driven approaches, scientists can predict the properties of molecules like N-(6-methyl-1,3-benzothiazol-2-y l)-2-{6-(pyridin - 2 - yl)pyridazin - 3 - ylsulfanyl}acetamide with remarkable accuracy before synthesizing them experimentally. This synergy between computational modeling and experimental validation has significantly reduced the time required to bring new drugs from concept to market.
In conclusion, N-(6-methyl - 1 , 3 - benzothiazol - 2 - yl ) - 2 - { 6 - ( py ridin - 2 - yl ) p y ridazin e - 3 - ylsulfanyl } acetamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets while maintaining metabolic stability. As research continues to uncover new applications for this compound , it holds promise as an important contributor to future pharmacological interventions .
894002-00-7 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)